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Compound of Interest

Compound Name: Phthalimide-PEG3-C2-OTs

Cat. No.: B3327786 Get Quote

For Research Use Only. Not for human or veterinary use.[1]

This technical guide provides an in-depth overview of the safety data available for

Phthalimide-PEG3-C2-OTs, a PROTAC (Proteolysis Targeting Chimera) linker used in the

synthesis of molecules for targeted protein degradation.[2] Given the absence of a

comprehensive, publicly available Safety Data Sheet (SDS), this document synthesizes

information from chemical suppliers and toxicological data for related chemical moieties to

guide researchers, scientists, and drug development professionals in its safe handling and use.

Chemical and Physical Properties
A consistent set of physical and chemical properties for Phthalimide-PEG3-C2-OTs has been

reported across various suppliers. This data is crucial for the proper handling, storage, and

experimental use of the compound.
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Property Value Source

CAS Number 382162-12-1 [1][3][4]

Molecular Formula C23H27NO8S [1][3]

Molecular Weight 477.53 g/mol [1][4]

Appearance
To be determined; potentially a

viscous liquid
[1]

Purity
>98% (or as per Certificate of

Analysis)
[1]

Solubility To be determined [1]

Hazard Identification and Precautionary Measures
Phthalimide-PEG3-C2-OTs is classified as a chemical that requires careful handling due to its

potential health effects. The GHS pictograms and hazard statements indicate the primary

routes of concern.

Hazard Category GHS Pictogram Hazard Statements

Acute Toxicity (Oral) GHS07 (Exclamation Mark) H302: Harmful if swallowed

Skin Corrosion/Irritation GHS07 (Exclamation Mark) H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
GHS07 (Exclamation Mark)

H319: Causes serious eye

irritation

Signal Word:Warning[3]

Precautionary Statements:
A detailed list of precautionary statements has been provided by suppliers, outlining the

necessary steps for prevention, response, storage, and disposal.
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Category
Precautionary Statement
Code

Precautionary Statement

Prevention P264
Wash hands thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.
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Toxicological Profile of Related Moieties
Due to the lack of specific toxicological studies on Phthalimide-PEG3-C2-OTs, an assessment

of its constituent parts—phthalimide, polyethylene glycol (PEG), and tosylate—can provide

insights into its potential hazards.

Phthalimide Derivatives: Some phthalimide derivatives have been investigated for their

cytotoxic effects.[5] While primarily studied in the context of anticancer activity, these studies

indicate that the phthalimide moiety can interact with biological systems. Some derivatives

have shown potential for hepatotoxicity but not skin sensitization.[6]

Polyethylene Glycol (PEG): PEG is generally considered to have low toxicity and is approved

by the FDA for use in various applications.[7] However, studies on PEGylated

biopharmaceuticals have noted cellular vacuolation in some tissues, though this has not

been linked to changes in organ function.[8] The safety of high molecular weight PEGs

administered directly to the lungs has been a subject of investigation, with studies

suggesting they are generally well-tolerated.[9]

Tosylates: Tosylates are known alkylating agents and can be irritants. Their reactivity

warrants careful handling to avoid skin and eye contact.

Handling, Storage, and Stability
Proper storage and handling are essential to maintain the integrity of Phthalimide-PEG3-C2-
OTs and ensure the safety of laboratory personnel.
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Condition Recommendation Source

Storage (Short-term) 0 - 4 °C for days to weeks [1]

Storage (Long-term) -20 °C for months to years [1]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical

[1]

General Handling
Handle in an inert atmosphere.

Store in a dry, dark place.
[1][3]

Shelf Life >2 years if stored properly [1]

Experimental Protocols: First Aid and Spill
Response
The following are general experimental protocols for responding to exposure or spills. These

should be adapted to the specific conditions of your laboratory.

First Aid Measures
A standardized response to chemical exposure is critical. The following workflow outlines the

immediate steps to be taken.
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Initial Assessment

Immediate Actions

Medical Attention

Chemical Exposure Occurs

Identify Route of Exposure

Eye Contact:
Flush with water for at least 15 mins.

Remove contact lenses.

Eyes

Skin Contact:
Flush with water and remove

contaminated clothing.

Skin

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Rinse mouth. Do not induce vomiting.

Ingestion

Seek Immediate Medical Attention

Provide SDS/Chemical Information
to Medical Personnel

Click to download full resolution via product page

First Aid Response Workflow

Chemical Spill Response
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In the event of a spill, a structured and cautious approach is necessary to prevent exposure

and contamination.

Immediate Response

Containment and Cleanup

Final Steps

Chemical Spill Occurs

Alert personnel in the immediate area

Don appropriate Personal
Protective Equipment (PPE)

Contain the spill with absorbent material

Carefully collect absorbed material
into a sealed container

Decontaminate the spill area

Dispose of waste according to
institutional protocols
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Click to download full resolution via product page

Chemical Spill Response Protocol

Personal Protective Equipment (PPE)
Based on the known hazards, the following PPE is recommended when handling Phthalimide-
PEG3-C2-OTs.

Core PPE

Enhanced Protection (as needed)

Lab Coat

Chemical-resistant Gloves
(e.g., Nitrile)

Safety Glasses with Side Shields
or Goggles

Face Shield

Respirator (if potential for aerosolization)

Core
Protection

Enhanced
Protection

Click to download full resolution via product page

Recommended Personal Protective Equipment
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Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. All laboratory personnel should be trained in safe chemical handling procedures

and have access to the appropriate safety equipment. Always consult your institution's safety

guidelines and the most up-to-date information from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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